Cas no 1225634-75-2 (Thieno[2,3-d]pyrimidine, 2-chloro-6-ethyl-)

• Product Name: Thieno[2,3-d]pyrimidine, 2-chloro-6-ethyl-
• CAS No: 1225634-75-2
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5264320
• Update Time: 2023-08-26

Thieno[2,3-d]pyrimidine, 2-chloro-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 2-chloro-6-ethyl-

• Inchi： 1S/C8H7ClN2S/c1-2-6-3-5-4-10-8(9)11-7(5)12-6/h3-4H,2H2,1H3
• InChI Key： PYVMOFBRNCVBKR-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)SC(=C2)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.3
• Topological Polar Surface Area: 54